Cas no 109702-08-1 (4-(4-Formylphenoxy)methylbenzonitrile)

• Product Name: 4-(4-Formylphenoxy)methylbenzonitrile
• CAS No: 109702-08-1
• MF: C₁₅H₁₁NO₂
• MW: 237.253343820572
• MDL: MFCD03983161
• CID: 2152547
• PubChem ID: 2215562
• Update Time: 2025-10-21

4-(4-Formylphenoxy)methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-formylphenoxymethyl)benzonitrile
• STL381212
• BBL025599
• 109702-08-1
• JEA70208
• 4-(4-Cyanobenzyloxy)benzaldehyde
• AKOS000103965
• 4-(4-formyl-phenoxymethyl)-benzonitrile
• DB-366866
• SR-01000281515-1
• 4-((4-Formylphenoxy)methyl)benzonitrile
• CS-0374014
• SCHEMBL4060195
• VS-08027
• SR-01000281515
• Z26334958
• 4-[(4-formylphenoxy)methyl]benzonitrile
• EN300-14409694
• 4-(4-Formylphenoxy)methylbenzonitrile

• MDL： MFCD03983161
• Inchi： 1S/C15H11NO2/c16-9-12-1-3-14(4-2-12)11-18-15-7-5-13(10-17)6-8-15/h1-8,10H,11H2
• InChI Key： DAPVPNWZUFRDRP-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1)CC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 237.078978594Da
• Monoisotopic Mass: 237.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(4-Formylphenoxy)methylbenzonitrile

4-(4-Formylphenoxy)methylbenzonitrile: A Comprehensive Overview

The compound 4-(4-Formylphenoxy)methylbenzonitrile, identified by the CAS number 109702-08-1, is a fascinating molecule with significant potential in various fields of organic chemistry. This compound is characterized by its unique structure, which combines a benzonitrile group with a phenoxy substituent bearing a formyl group. The combination of these functional groups makes it a versatile building block for synthesizing more complex molecules, particularly in the realms of pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of 4-(4-Formylphenoxy)methylbenzonitrile in the development of novel bioactive compounds. Researchers have explored its role as an intermediate in the synthesis of heterocyclic compounds, which are known for their diverse biological activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them promising candidates for drug development.

The synthesis of 4-(4-Formylphenoxy)methylbenzonitrile typically involves multi-step organic reactions. A common approach includes the nucleophilic aromatic substitution of a suitable benzene derivative with a phenoxy group followed by subsequent modifications to introduce the formyl and cyano functionalities. The optimization of these reaction conditions has been a focus of recent research, with advancements in catalytic systems and green chemistry practices significantly improving yield and purity.

In terms of physical properties, 4-(4-Formylphenoxy)methylbenzonitrile is known to have a melting point around 125°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands due to the conjugated system formed by the cyano and phenoxy groups, which is advantageous for applications in optoelectronics and sensors.

One of the most exciting developments involving this compound is its application in the synthesis of advanced materials. A 2023 paper in Advanced Materials reported that derivatives of 4-(4-Formylphenoxy)methylbenzonitrile can be used as precursors for graphene-like carbon nanosheets, which exhibit exceptional electrical conductivity and mechanical strength. This discovery opens new avenues for its use in next-generation electronic devices.

Moreover, the compound has shown potential in agrochemical applications. Studies have indicated that certain derivatives possess fungicidal activity against plant pathogens, offering a new strategy for crop protection without relying on traditional chemical pesticides. This aligns with the growing demand for sustainable agricultural practices.

In conclusion, 4-(4-Formylphenoxy)methylbenzonitrile is a versatile and intriguing molecule with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and material science, positions it as a key player in future innovations. As research continues to uncover its full potential, this compound will undoubtedly contribute significantly to both academic and industrial advancements.